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Compound of Interest

Compound Name: p-Terphenyl-d14

Cat. No.: B051327

For researchers, scientists, and drug development professionals, the safe handling and
disposal of p-Terphenyl-d14 are paramount. This guide provides immediate, procedural, and
step-by-step instructions to ensure laboratory safety and operational efficiency.

Hazard Summary

p-Terphenyl-d14 is a deuterated aromatic hydrocarbon that presents several hazards requiring
careful management. It can cause skin, eye, and respiratory irritation.[1][2] Furthermore, it is
suspected of causing cancer and may cause damage to organs through prolonged or repeated
exposure.[2] Inhalation may lead to drowsiness or dizziness.[1]

Hazard Classification Description

Skin Corrosion/Irritation Causes skin irritation.[1]

Eye Damage/Irritation Causes serious eye irritation.
STOT - Single Exposure May cause respiratory irritation.
Carcinogenicity Suspected of causing cancer.

May cause damage to organs through
STOT - Repeated Exposure
prolonged or repeated exposure.

Aquatic Hazard Very toxic to aquatic life.
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Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling p-Terphenyl-d14 is crucial to minimize exposure and
ensure a safe laboratory environment.

Engineering Controls

e Ventilation: Always handle p-Terphenyl-d14 in a well-ventilated area. A chemical fume hood
is recommended to minimize the inhalation of dust or vapors.

o Designated Area: Establish a designated area for handling p-Terphenyl-d14 to prevent the
contamination of the wider laboratory space.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling p-Terphenyl-d14:

o Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against
splashes and dust.

o Hand Protection: Nitrile gloves are recommended for handling p-Terphenyl-d14. Ensure
gloves are regularly inspected for any signs of degradation or puncture and are replaced
immediately if compromised.

» Body Protection: A lab coat or chemical-resistant apron should be worn to protect against
skin contact.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
dust, a NIOSH-approved respirator may be necessary.

Handling and Storage

e Avoid Inhalation and Contact: Take all necessary precautions to avoid inhaling dust or vapors
and prevent contact with skin and eyes.

o Grounding: When transferring the substance, ensure all equipment is properly grounded to
prevent static discharge, which could ignite dust.
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o Storage: Store p-Terphenyl-d14 in a tightly closed container in a cool, dry, and well-
ventilated area, away from incompatible materials such as oxidizing agents.

Experimental Workflow Diagram
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p-Terphenyl-d14 Handling Workflow
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Don Personal Protective Equipment (PPE)

Prepare well-ventilated workspace (fume hood)

Handling

Weigh and handle p-Terphenyl-d14

Perform experimental procedure

Cleanup and Disposal

Decontaminate work surfaces

Segregate and label waste

Dispose of waste according to protocol

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the safe handling of p-Terphenyl-d14.
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Disposal Plan: Step-by-Step Guidance

Proper disposal of p-Terphenyl-d14 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Collection

e Solid Waste:

o Collect all solid waste contaminated with p-Terphenyl-d14, including unused product,
contaminated gloves, and weighing papers, in a dedicated, clearly labeled, and sealed
waste container.

o The container should be made of a compatible material and stored in a designated waste
accumulation area.

e Liquid Waste:

o If p-Terphenyl-d14 is used in a solution, collect the liquid waste in a separate, labeled,
and sealed container.

o Do not mix with other solvent waste streams unless compatibility has been confirmed.
o Contaminated Labware:

o Decontaminate glassware and other reusable equipment by rinsing with an appropriate
solvent.

o Collect the rinsate as hazardous liquid waste.

o Disposable labware should be treated as solid waste.

Labeling and Storage of Waste

e Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "p-Terphenyl-d14," and the associated hazards (e.g., "Toxic," "lrritant”).

o Storage: Store waste containers in a secondary containment bin in a designated, well-
ventilated waste accumulation area, away from incompatible materials.
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Final Disposal

» Professional Disposal: Arrange for the collection and disposal of all p-Terphenyl-d14 waste
through a licensed hazardous waste disposal company.

o Documentation: Maintain accurate records of the amount of waste generated and the date of

disposal.

Disposal Workflow Diagram
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p-Terphenyl-d14 Disposal Workflow
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l

Use dedicated, sealed containers
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Clearly label containers with contents and hazards
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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